Cas no 100568-71-6 (Carbamic acid,N-[[(1-methylethyl)amino]thioxomethyl]-, ethyl ester)

• Product Name: Carbamic acid,N-[[(1-methylethyl)amino]thioxomethyl]-, ethyl ester
• CAS No: 100568-71-6
• MF: C₇H₁₄N₂O₂S
• MW: 190.263260364532
• CID: 233433
• PubChem ID: 3037300
• Update Time: 2025-04-19

Carbamic acid,N-[[(1-methylethyl)amino]thioxomethyl]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,N-[[(1-methylethyl)amino]thioxomethyl]-, ethyl ester
• ethyl N-(propan-2-ylcarbamothioyl)carbamate
• ethyl N-[(propan-2-yl)carbamothioyl]carbamate
• DTXSID4073754
• N-Ethoxycarbonyl-N'-isopropylthiourea
• Carbamic acid, (((1-methylethyl)amino)thioxomethyl)-, ethyl ester
• SCHEMBL9634245
• MGVQWHYRFLQSGJ-UHFFFAOYSA-N
• 100568-71-6
• AKOS040794428
• N-Ethoxycarbonyl-N'-Isopropyl Thiourea

• Inchi： 1S/C7H14N2O2S/c1-4-11-7(10)9-6(12)8-5(2)3/h5H,4H2,1-3H3,(H2,8,9,10,12)
• InChI Key： MGVQWHYRFLQSGJ-UHFFFAOYSA-N
• SMILES： S=C(NC(=O)OCC)NC(C)C

Computed Properties

• Exact Mass: 190.07772
• Monoisotopic Mass: 190.078
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 82.4Ų

Experimental Properties

• Density: 1.115
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.506
• PSA: 50.36
• LogP: 1.79720